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Compound of Interest

Compound Name: Neocuproine hemihydrate

Cat. No.: B1403243 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This document provides immediate, essential safety and logistical

information for the use of Neocuproine hemihydrate, including comprehensive operational

and disposal plans.

Chemical Identification:

Name: Neocuproine hemihydrate

Synonyms: 2,9-Dimethyl-1,10-phenanthroline hemihydrate

CAS Number: 34302-69-7

Hazard Summary: Neocuproine hemihydrate is classified as a hazardous substance. It is

known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3]

Ingestion may also be harmful.[2][3] The toxicological properties have not been fully

investigated, warranting cautious handling at all times.[1]

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment when handling

Neocuproine hemihydrate. The type of protective equipment should be selected based on the

concentration and amount of the dangerous substance at the specific workplace.[1]
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Body Part Equipment Specification

Eyes/Face Safety Glasses/Goggles

Conforming to EN166 or

NIOSH approved standards.[1]

[2]

Skin Gloves

Impervious, chemically

resistant gloves (e.g., nitrile

rubber). Always inspect gloves

prior to use and use proper

removal technique.[1]

Lab Coat/Protective Clothing To prevent skin exposure.[2][4]

Respiratory Respirator

For nuisance exposures, use a

type P95 (US) or type P1 (EU

EN 143) particle respirator.[1]

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended if

exposure limits are exceeded

or irritation is experienced.[2]

[3]

Operational Plan for Handling Neocuproine
Hemihydrate
A systematic approach to handling Neocuproine hemihydrate from receipt to disposal is

critical to ensure laboratory safety.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a cool, dry, and well-ventilated place.[1][2]

Keep the container tightly closed to prevent moisture absorption and contamination.[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.cdhfinechemical.com/images/product/msds/37_141396444_Neocuproine-CASNO-484-11-7-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC153320050&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_141396444_Neocuproine-CASNO-484-11-7-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC153320050&countryCode=US&language=en
https://www.fishersci.dk/store/msds?partNumber=10776161&countryCode=DK&language=en
https://www.cdhfinechemical.com/images/product/msds/37_141396444_Neocuproine-CASNO-484-11-7-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC153320050&countryCode=US&language=en
https://mmbio.byu.edu/0000017b-41b0-dec6-ab7b-7db94ac40001/neocuproine-pdf
https://www.benchchem.com/product/b1403243?utm_src=pdf-body
https://www.benchchem.com/product/b1403243?utm_src=pdf-body
https://www.benchchem.com/product/b1403243?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_141396444_Neocuproine-CASNO-484-11-7-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC153320050&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_141396444_Neocuproine-CASNO-484-11-7-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC153320050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1403243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The substance is light-sensitive and should be stored accordingly.[1]

Incompatible with strong oxidizing agents.[2][4]

2. Handling and Use:

All handling should be conducted in a well-ventilated area, preferably in a chemical fume

hood to avoid the formation and inhalation of dust and aerosols.[1]

Avoid contact with skin and eyes.[1]

Wear the appropriate personal protective equipment as detailed in the table above.

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1]

3. Accidental Release Measures:

In case of a spill, evacuate the area.[1]

Use personal protective equipment, including respiratory protection.[1]

Avoid generating dust.[1]

Carefully sweep up the spilled solid material and place it in a suitable, closed container for

disposal.[1][2]

Do not let the product enter drains.[1]

4. First Aid Measures:

After eye contact: Immediately rinse with plenty of water for at least 15 minutes and consult a

physician.[1][2] If present, remove contact lenses and continue rinsing.[1][2]

After skin contact: Wash off with soap and plenty of water and consult a physician.[1]

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration and

consult a physician.[1]
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If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Consult a physician.[1]

Disposal Plan
Proper disposal of Neocuproine hemihydrate is crucial to prevent environmental

contamination and adhere to regulations.

Unused Product: Dispose of surplus and non-recyclable solutions by contacting a licensed

professional waste disposal service.[1] The material may be dissolved or mixed with a

combustible solvent and burned in a chemical incinerator equipped with an afterburner and

scrubber.[1]

Contaminated Packaging: Dispose of as unused product.[1]

General Guidance: All disposal practices must be in accordance with local, state, and federal

regulations.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling of Neocuproine
hemihydrate in a laboratory setting.

Caption: Workflow for Safe Handling of Neocuproine Hemihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdhfinechemical.com [cdhfinechemical.com]

2. fishersci.com [fishersci.com]

3. mmbio.byu.edu [mmbio.byu.edu]

4. fishersci.dk [fishersci.dk]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.cdhfinechemical.com/images/product/msds/37_141396444_Neocuproine-CASNO-484-11-7-MSDS.pdf
https://www.benchchem.com/product/b1403243?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_141396444_Neocuproine-CASNO-484-11-7-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_141396444_Neocuproine-CASNO-484-11-7-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_141396444_Neocuproine-CASNO-484-11-7-MSDS.pdf
https://www.benchchem.com/product/b1403243?utm_src=pdf-body
https://www.benchchem.com/product/b1403243?utm_src=pdf-body
https://www.benchchem.com/product/b1403243?utm_src=pdf-body
https://www.benchchem.com/product/b1403243?utm_src=pdf-custom-synthesis
https://www.cdhfinechemical.com/images/product/msds/37_141396444_Neocuproine-CASNO-484-11-7-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC153320050&countryCode=US&language=en
https://mmbio.byu.edu/0000017b-41b0-dec6-ab7b-7db94ac40001/neocuproine-pdf
https://www.fishersci.dk/store/msds?partNumber=10776161&countryCode=DK&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1403243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Neocuproine Hemihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1403243#personal-protective-equipment-for-
handling-neocuproine-hemihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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